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Compound of Interest

Compound Name: NH-bis-PEG5

Cat. No.: B609563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of homobifunctional

crosslinkers, with a specific focus on N-hydroxysuccinimide-bis-Polyethylene Glycol (NHS-bis-

PEG5). These reagents are pivotal in various scientific disciplines for covalently linking

molecules, offering precise control over the formation of bioconjugates. This document details

their chemical properties, applications, and experimental protocols, serving as a vital resource

for researchers in proteomics, drug delivery, and diagnostics.

Introduction to Homobifunctional Crosslinkers
Homobifunctional crosslinkers are chemical reagents that possess two identical reactive

groups, enabling them to covalently link two similar functional groups within or between

molecules.[1] These crosslinkers are instrumental in studying protein-protein interactions,

stabilizing protein structures, and creating multi-subunit complexes.[1] By forming stable

covalent bonds, they provide valuable insights into the spatial organization and dynamics of

macromolecular assemblies.[1]

Among the various types of homobifunctional crosslinkers, those utilizing N-hydroxysuccinimide

(NHS) esters are particularly common for targeting primary amines on proteins and other

biomolecules.[2] The incorporation of a polyethylene glycol (PEG) spacer between the two

reactive groups offers several advantages, including increased water solubility of the reagent

and the resulting conjugate, reduced tendency for aggregation, and decreased immunogenicity

of the spacer itself.[3][4]
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Physicochemical Properties of NHS-bis-PEG
Crosslinkers
The properties of NHS-bis-PEG crosslinkers are defined by the reactivity of the NHS esters and

the characteristics of the PEG spacer. The length of the PEG chain is a critical parameter that

can be tuned to optimize the desired properties of the final conjugate. Longer PEG chains

generally lead to increased solubility, enhanced stability, and prolonged circulation times in

vivo.[5][6][7]

Quantitative Data for Common NHS-bis-PEG
Crosslinkers
The following table summarizes the key quantitative data for NHS-bis-PEG5 and a related

longer-chain crosslinker, BS(PEG)9. These homogeneous compounds have defined molecular

weights and spacer arm lengths, which allows for greater precision in crosslinking applications.

[3][8]

Property NHS-bis-PEG5 / BS(PEG)5 BS(PEG)9

Synonyms

Bis-N-succinimidyl-

(pentaethylene glycol) ester,

Bis-succinimide ester-activated

PEG compound

Bis-N-succinimidyl-

(nonaethylene glycol) ester

CAS Number 756526-03-1 Not specified

Molecular Weight
532.50 g/mol [3][8][9][10][11]

[12]
708.71 g/mol [3]

Chemical Formula C22H32N2O13[9][11] Not specified

Spacer Arm Length 21.7 Å[3][8] 35.7 Å[3]

Reactive Groups NHS ester (both ends) NHS ester (both ends)

Reactive Towards Primary amines (-NH2) Primary amines (-NH2)

Solubility Water-soluble Water-soluble

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28332829/
https://pubs.acs.org/doi/10.1021/acsomega.9b03554
https://pmc.ncbi.nlm.nih.gov/articles/PMC6161721/
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011552_BS_PEGn_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017090_2162638_Pierce_BS_PEG_5_UG.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011552_BS_PEGn_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017090_2162638_Pierce_BS_PEG_5_UG.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/QBD-10224.pdf
https://www.creative-biolabs.com/adc/bis-peg5-nhs-ester-3548.htm
https://broadpharm.com/product/bp-20429
https://pubchem.ncbi.nlm.nih.gov/compound/Bis-PEG5-NHS-ester
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011552_BS_PEGn_UG.pdf
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/datasheets/QBD-10224.pdf
https://broadpharm.com/product/bp-20429
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011552_BS_PEGn_UG.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0017090_2162638_Pierce_BS_PEG_5_UG.pdf
https://assets.fishersci.com/TFS-Assets/LSG/manuals/MAN0011552_BS_PEGn_UG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Stability of NHS Esters
The reactivity of NHS esters is highly dependent on pH. They react with primary amines at a

pH range of 7-9 to form stable amide bonds. However, a competing reaction is the hydrolysis of

the NHS ester, which also increases with pH.[8][13] Understanding the kinetics of this

hydrolysis is crucial for optimizing conjugation efficiency.

pH Temperature
Half-life of NHS Ester
Hydrolysis

7.0 0°C 4-5 hours[13]

7.0 Room Temperature ~7 hours[14]

8.0 Room Temperature 1 hour[15]

8.5 Room Temperature
180 minutes (P3-NHS), 130

minutes (P4-NHS)[16]

8.6 4°C 10 minutes[13]

9.0 Room Temperature Minutes[14]

Experimental Protocols
The following section provides a detailed, generalized protocol for the use of homobifunctional

NHS-ester PEG crosslinkers for protein conjugation. This protocol is a synthesis of

methodologies found in various sources.[3][8]

Materials
Crosslinker: NHS-bis-PEG5 or other NHS-ester PEG crosslinker.

Protein(s) of interest: In an amine-free buffer.

Conjugation Buffer: Amine-free buffer with a pH of 7-9, such as phosphate-buffered saline

(PBS), borate buffer, or carbonate/bicarbonate buffer.[8]

Anhydrous Organic Solvent: Dimethylsulfoxide (DMSO) or dimethylformamide (DMF) to

prepare the crosslinker stock solution.[17]
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Quenching Buffer: 1 M Tris-HCl, pH 7.5, or 1 M glycine to stop the reaction.[3]

Purification System: Desalting column (e.g., size-exclusion chromatography) or dialysis

cassettes.[8]

Procedure
Reagent Preparation:

Equilibrate the crosslinker vial to room temperature before opening to prevent moisture

condensation.[17]

Immediately before use, prepare a stock solution of the crosslinker in an anhydrous

organic solvent like DMSO. For example, a 250 mM stock solution of BS(PEG)5 can be

made by dissolving 100 mg in approximately 650 µL of DMSO.[3]

Protein Preparation:

Dissolve the protein(s) to be crosslinked in the conjugation buffer at a concentration of 1-

10 mg/mL.[8]

Crosslinking Reaction:

Add the crosslinker stock solution to the protein solution to achieve the desired final

concentration. A 10- to 50-fold molar excess of the crosslinker over the protein is a general

starting point, but the optimal ratio should be determined empirically.[8]

Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours at 4°C.[3]

Quenching the Reaction:

Add the quenching buffer to the reaction mixture to a final concentration of 20-50 mM.[8]

Incubate for 15 minutes at room temperature to ensure all unreacted crosslinker is

deactivated.[8]

Purification of the Conjugate:
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Remove excess crosslinker and reaction byproducts using a desalting column or dialysis.

[8]

The purified conjugate can then be analyzed by methods such as SDS-PAGE, which will

show a shift in molecular weight, mass spectrometry, or other relevant assays to confirm

successful crosslinking.

Visualization of Workflows and Mechanisms
Diagrams created using Graphviz (DOT language) are provided below to illustrate key

processes involving homobifunctional NHS-ester PEG crosslinkers.

Reaction Mechanism of NHS Ester with a Primary Amine

Reactants

Products

R-C(=O)-O-N(C=O)₂
(NHS Ester)

R-C(=O)-NH-R'
(Stable Amide Bond)

Nucleophilic Attack

HO-N(C=O)₂
(N-Hydroxysuccinimide)

Leaving Group

R'-NH₂

(Primary Amine)

Click to download full resolution via product page

Caption: Reaction of an NHS ester with a primary amine to form a stable amide bond.

General Workflow for Protein Crosslinking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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